Cas no 291-77-0 (3H-1,2-Diazepine)

• Product Name: 3H-1,2-Diazepine
• CAS No: 291-77-0
• MF: C₅H₆N₂
• MW: 94.1145405769348
• CID: 2655933
• PubChem ID: 19937955
• Update Time: 2024-02-28

3H-1,2-Diazepine Chemical and Physical Properties

Names and Identifiers

• 3H-diazepine
• 3H-1,2-Diazepine
• [3h]diazepine

• Inchi： 1S/C5H6N2/c1-2-4-6-7-5-3-1/h1-4H,5H2
• InChI Key： SPMKLZHLVPRRIZ-UHFFFAOYSA-N
• SMILES： N1CC=CC=CN=1

Computed Properties

• Exact Mass: 94.053
• Monoisotopic Mass: 94.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds